Cas no 2007-07-0 (2-hydroxy-3,9,10-trimethoxy-5,6-dihydroisoquino[3,2-a]isoquinolinium iodide)

2-hydroxy-3,9,10-trimethoxy-5,6-dihydroisoquino[3,2-a]isoquinolinium iodide structure
2007-07-0 structure
Product name:2-hydroxy-3,9,10-trimethoxy-5,6-dihydroisoquino[3,2-a]isoquinolinium iodide
CAS No:2007-07-0
MF:C20H20INO4
MW:465.281578063965
CID:1391838
PubChem ID:72309

2-hydroxy-3,9,10-trimethoxy-5,6-dihydroisoquino[3,2-a]isoquinolinium iodide Chemical and Physical Properties

Names and Identifiers

    • 2-hydroxy-3,9,10-trimethoxy-5,6-dihydroisoquino[3,2-a]isoquinolinium iodide
    • 5,6-Dihydro-2-hydroxy-3,9,10-trimethoxydibenzo[a,g]quinolizinium iodide
    • Columbamine iodide
    • 2-hydroxy-3-methoxy-9,10-dimethoxyprotoberberine iodide
    • 3,9,10-trimethoxy-5,6-dihydroisoquinolino[2,1-b]isoquinolin-7-ium-2-ol;iodide
    • Columbamine, iodide
    • CHEMBL453364
    • Berbinium, 7,8,13,13a-tetradehydro-2-hydroxy-3,9,10-trimethoxy-, iodide
    • Dibenzo(a,g)quinolizinium, 5,6-dihydro-2-hydroxy-3,9,10-trimethoxy-, iodide
    • 2007-07-0
    • Inchi: InChI=1S/C20H19NO4.HI/c1-23-18-5-4-12-8-16-14-10-17(22)19(24-2)9-13(14)6-7-21(16)11-15(12)20(18)25-3;/h4-5,8-11H,6-7H2,1-3H3;1H
    • InChI Key: JOUADZPHULYUAB-UHFFFAOYSA-N
    • SMILES: COC1=C(C2=C[N+]3=C(C=C2C=C1)C4=CC(=C(C=C4CC3)OC)O)OC.[I-]

Computed Properties

  • Exact Mass: 444.8867
  • Monoisotopic Mass: 465.044
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 26
  • Rotatable Bond Count: 3
  • Complexity: 461
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 51.8A^2

Experimental Properties

  • Boiling Point: °Cat760mmHg
  • Flash Point: °C
  • PSA: 51.47

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